Cas no 2097898-17-2 (N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(3-methoxyphenyl)acetamide)

• Product Name: N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(3-methoxyphenyl)acetamide
• CAS No: 2097898-17-2
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5468197
• Update Time: 2025-07-25

N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(3-methoxyphenyl)acetamide

• Inchi： 1S/C19H24N4O2/c1-23(2)19-20-12-14-11-15(7-8-17(14)22-19)21-18(24)10-13-5-4-6-16(9-13)25-3/h4-6,9,12,15H,7-8,10-11H2,1-3H3,(H,21,24)
• InChI Key： WGPROODXOWFEOW-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C=1)OC)NC1CC2=CN=C(N(C)C)N=C2CC1

Computed Properties

• Exact Mass: 340.18992602 g/mol
• Monoisotopic Mass: 340.18992602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4
• Molecular Weight: 340.4

Additional information on N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(3-methoxyphenyl)acetamide

Recent Advances in the Study of N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(3-methoxyphenyl)acetamide (CAS: 2097898-17-2)

N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(3-methoxyphenyl)acetamide (CAS: 2097898-17-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrahydroquinazoline scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis and structural optimization of 2097898-17-2 have been extensively explored to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) studies to identify key functional groups that contribute to its biological activity. The compound's ability to selectively bind to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), has been a focal point of recent investigations. These studies have provided valuable insights into the compound's potential as a lead candidate for drug development.

In vitro and in vivo studies have demonstrated that 2097898-17-2 exhibits potent inhibitory effects on several disease-relevant pathways. For instance, it has been shown to effectively suppress inflammatory responses by modulating the NF-κB signaling pathway. Additionally, its anti-proliferative activity against certain cancer cell lines has been attributed to its ability to induce apoptosis and cell cycle arrest. These findings underscore the compound's versatility and highlight its potential as a multi-target therapeutic agent.

Pharmacokinetic studies have revealed that 2097898-17-2 possesses favorable drug-like properties, including good oral bioavailability and metabolic stability. However, challenges such as off-target effects and potential toxicity profiles need to be addressed in future research. Recent advancements in formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems, aim to overcome these limitations and enhance the compound's therapeutic index.

The clinical translation of 2097898-17-2 is still in its early stages, but the preliminary data are encouraging. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development. Future research directions include exploring its efficacy in combination therapies, identifying biomarkers for patient stratification, and conducting rigorous safety assessments. The compound's unique chemical structure and broad biological activity make it a promising candidate for addressing unmet medical needs in oncology, inflammation, and neurodegenerative diseases.

In conclusion, N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(3-methoxyphenyl)acetamide (2097898-17-2) represents a significant advancement in the field of medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications warrant further investigation. As research progresses, this compound may pave the way for the development of novel therapeutics with improved efficacy and safety profiles.